Cas no 898410-26-9 (2-1-(carbamoylmethyl)-3,9-dimethyl-6,8-dioxo-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurin-7-ylacetamide)

2-1-(carbamoylmethyl)-3,9-dimethyl-6,8-dioxo-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurin-7-ylacetamide structure
898410-26-9 structure
Product Name:2-1-(carbamoylmethyl)-3,9-dimethyl-6,8-dioxo-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurin-7-ylacetamide
CAS No:898410-26-9
MF:C13H16N8O4
MW:348.31734085083
CID:5481780
Update Time:2025-07-01

2-1-(carbamoylmethyl)-3,9-dimethyl-6,8-dioxo-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurin-7-ylacetamide Chemical and Physical Properties

Names and Identifiers

    • [1,2,4]Triazino[3,4-f]purine-1,7(4H,6H)-diacetamide, 8,9-dihydro-3,9-dimethyl-6,8-dioxo-
    • 2-1-(carbamoylmethyl)-3,9-dimethyl-6,8-dioxo-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurin-7-ylacetamide
    • Inchi: 1S/C13H16N8O4/c1-6-3-19-9-10(16-12(19)21(17-6)5-8(15)23)18(2)13(25)20(11(9)24)4-7(14)22/h3-5H2,1-2H3,(H2,14,22)(H2,15,23)
    • InChI Key: MRRISLNKGOHDGX-UHFFFAOYSA-N
    • SMILES: N12CC(C)=NN(CC(N)=O)C1=NC1=C2C(=O)N(CC(N)=O)C(=O)N1C

2-1-(carbamoylmethyl)-3,9-dimethyl-6,8-dioxo-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurin-7-ylacetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2644-0277-2μmol
2-[1-(carbamoylmethyl)-3,9-dimethyl-6,8-dioxo-1H,4H,6H,7H,8H,9H-[1,2,4]triazino[4,3-g]purin-7-yl]acetamide
898410-26-9 90%+
2μl
$57.0 2023-05-16
Life Chemicals
F2644-0277-5μmol
2-[1-(carbamoylmethyl)-3,9-dimethyl-6,8-dioxo-1H,4H,6H,7H,8H,9H-[1,2,4]triazino[4,3-g]purin-7-yl]acetamide
898410-26-9 90%+
5μl
$63.0 2023-05-16
Life Chemicals
F2644-0277-10μmol
2-[1-(carbamoylmethyl)-3,9-dimethyl-6,8-dioxo-1H,4H,6H,7H,8H,9H-[1,2,4]triazino[4,3-g]purin-7-yl]acetamide
898410-26-9 90%+
10μl
$69.0 2023-05-16
Life Chemicals
F2644-0277-20μmol
2-[1-(carbamoylmethyl)-3,9-dimethyl-6,8-dioxo-1H,4H,6H,7H,8H,9H-[1,2,4]triazino[4,3-g]purin-7-yl]acetamide
898410-26-9 90%+
20μl
$79.0 2023-05-16
Life Chemicals
F2644-0277-1mg
2-[1-(carbamoylmethyl)-3,9-dimethyl-6,8-dioxo-1H,4H,6H,7H,8H,9H-[1,2,4]triazino[4,3-g]purin-7-yl]acetamide
898410-26-9 90%+
1mg
$54.0 2023-05-16
Life Chemicals
F2644-0277-2mg
2-[1-(carbamoylmethyl)-3,9-dimethyl-6,8-dioxo-1H,4H,6H,7H,8H,9H-[1,2,4]triazino[4,3-g]purin-7-yl]acetamide
898410-26-9 90%+
2mg
$59.0 2023-05-16
Life Chemicals
F2644-0277-3mg
2-[1-(carbamoylmethyl)-3,9-dimethyl-6,8-dioxo-1H,4H,6H,7H,8H,9H-[1,2,4]triazino[4,3-g]purin-7-yl]acetamide
898410-26-9 90%+
3mg
$63.0 2023-05-16
Life Chemicals
F2644-0277-4mg
2-[1-(carbamoylmethyl)-3,9-dimethyl-6,8-dioxo-1H,4H,6H,7H,8H,9H-[1,2,4]triazino[4,3-g]purin-7-yl]acetamide
898410-26-9 90%+
4mg
$66.0 2023-05-16
Life Chemicals
F2644-0277-5mg
2-[1-(carbamoylmethyl)-3,9-dimethyl-6,8-dioxo-1H,4H,6H,7H,8H,9H-[1,2,4]triazino[4,3-g]purin-7-yl]acetamide
898410-26-9 90%+
5mg
$69.0 2023-05-16
Life Chemicals
F2644-0277-10mg
2-[1-(carbamoylmethyl)-3,9-dimethyl-6,8-dioxo-1H,4H,6H,7H,8H,9H-[1,2,4]triazino[4,3-g]purin-7-yl]acetamide
898410-26-9 90%+
10mg
$79.0 2023-05-16

Additional information on 2-1-(carbamoylmethyl)-3,9-dimethyl-6,8-dioxo-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurin-7-ylacetamide

Recent Advances in the Study of 2-1-(carbamoylmethyl)-3,9-dimethyl-6,8-dioxo-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurin-7-ylacetamide (CAS: 898410-26-9)

The compound 2-1-(carbamoylmethyl)-3,9-dimethyl-6,8-dioxo-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurin-7-ylacetamide (CAS: 898410-26-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique triazino-purine scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic pathways and receptor interactions. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

One of the key findings from the latest research is the compound's ability to selectively inhibit specific kinases involved in inflammatory and proliferative diseases. In vitro and in vivo studies have demonstrated that 898410-26-9 exhibits high affinity for certain kinase targets, leading to reduced phosphorylation levels and subsequent downstream signaling inhibition. This property makes it a candidate for further development in oncology and autoimmune disease therapeutics. Additionally, structural-activity relationship (SAR) studies have been conducted to identify modifications that enhance its potency and bioavailability.

The synthetic methodology for 898410-26-9 has also been refined in recent years. Researchers have developed more efficient and scalable routes to produce this compound, addressing previous challenges related to yield and purity. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to optimize reaction conditions, resulting in higher yields and reduced byproduct formation. These advancements are critical for the compound's potential transition from laboratory-scale research to industrial production.

Pharmacokinetic and toxicological evaluations of 898410-26-9 have provided valuable insights into its safety profile. Preliminary data indicate that the compound has favorable absorption and distribution characteristics, with minimal off-target effects observed in animal models. However, further studies are needed to assess its long-term toxicity and potential drug-drug interactions. These findings underscore the importance of continued research to fully understand the compound's therapeutic window and optimize its clinical applicability.

In conclusion, the recent research on 2-1-(carbamoylmethyl)-3,9-dimethyl-6,8-dioxo-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurin-7-ylacetamide (CAS: 898410-26-9) highlights its potential as a versatile and effective therapeutic agent. The compound's unique chemical structure, combined with its promising biological activity, positions it as a valuable candidate for further development in drug discovery. Future studies should focus on expanding its therapeutic applications, improving its pharmacokinetic properties, and advancing it through preclinical and clinical trials.

Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd